Cas no 68146-94-1 (Propyl-1,3-benzenediol)

Propyl-1,3-benzenediol structure
Propyl-1,3-benzenediol structure
Product Name:Propyl-1,3-benzenediol
CAS No:68146-94-1
MF:C9H12O2
MW:152.190382957458
CID:2690231
PubChem ID:262060
Update Time:2024-03-01

Propyl-1,3-benzenediol Chemical and Physical Properties

Names and Identifiers

    • 6-[10-[6-[10-(5-hydroxy-6-methylpiperidin-2-yl)decyl]-1,2,3,5,8,8a-hexahydroindolizin-8-yl]decyl]-2-methylpiperidin-3-ol
    • Propyl-1,3-benzenediol
    • 1,3-Benzenediol, propyl-
    • Inchi: 1S/C9H12O2/c1-2-4-7-8(10)5-3-6-9(7)11/h3,5-6,10-11H,2,4H2,1H3
    • InChI Key: XDCMHOFEBFTMNL-UHFFFAOYSA-N
    • SMILES: OC1C=CC=C(C=1CCC)O

Computed Properties

  • Exact Mass: 152.083729621g/mol
  • Monoisotopic Mass: 152.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 40.5Ų
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